[1,1'-biphenyl]-4-yl(4-((1-phenyl-1H-tetrazol-5-yl)methyl)piperazin-1-yl)methanone

• IUPAC Name: (4-phenylphenyl)-[4-[(1-phenyltetrazol-5-yl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C25H24N6O/c32-25(22-13-11-21(12-14-22)20-7-3-1-4-8-20)30-17-15-29(16-18-30)19-24-26-27-28-31(24)23-9-5-2-6-10-23/h1-14H,15-19H2
• InChI Key: KESSZBSSWUQXAQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NN=NN2C3=CC=CC=C3)C(=O)C4=CC=C(C=C4)C5=CC=CC=C5
• Molecular Formula: C25H24N6O
• Molecular Weight: 424.5 g/mol

Description

[1,1'-biphenyl]-4-yl(4-((1-phenyl-1H-tetrazol-5-yl)methyl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C25H24N6O and its molecular weight is 424.508. The purity is usually 95%.
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Scientific Research Applications

Molecular Interactions and Binding Studies

Studies have focused on understanding the molecular interactions of similar compounds with receptors, particularly in the context of antagonist activities. For instance, research on the antagonist SR141716; 1, a structurally related compound, has been conducted to understand its potent and selective antagonism for the CB1 cannabinoid receptor. Using molecular orbital methods and conformational analysis, researchers have developed unified pharmacophore models, providing insights into the steric binding interactions with the receptor and proposing the regions in space that might contribute to antagonist activity (Shim et al., 2002).

Synthesis and Biological Activity

Another area of research involves the synthesis of novel compounds and their evaluation for biological activities. A study reported the synthesis of novel triazole analogs of piperazine, showcasing their significant inhibition of bacterial growth, indicating potential for further development as antibacterial agents (Nagaraj et al., 2018).

Novel Compounds and Therapeutic Potential

Research on novel benzamide-based histamine H3 receptor antagonists highlights the discovery of compounds with promising lead characteristics for wake-promoting activity, leading to the selection of two candidates for clinical development (Letavic et al., 2015).

Antimicrobial and Antifungal Agents

The synthesis and characterization of new pyrazole and isoxazole derivatives have been explored for their potential antimicrobial and antifungal activities, with several compounds exhibiting good activity against various strains of bacteria and fungi (Sanjeeva et al., 2022).